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Compound of Interest

Compound Name: 2-(4-Chlorophenyl)thiazole

CAS No.: 27149-26-4

Cat. No.: B3120748

Get Quote

Executive Summary & Operational Directive
Objective: Establish a standardized, compliant disposal workflow for 2-(4-
Chlorophenyl)thiazole (CAS: 27149-26-4).

Core Directive: This compound is classified as Halogenated Organic Waste.[1][2] Under no

circumstances should it be combined with non-halogenated solvents (e.g., acetone, ethanol) or

disposed of down the drain. The presence of the chlorine atom and the thiazole sulfur ring

dictates that this waste must be incinerated at specific high temperatures with flue gas

scrubbing to neutralize acidic byproducts (HCl and SOₓ).[1]

Immediate Action Required:

Segregate: Designate a specific waste stream for "Halogenated Organics."

Containerize: Use chemically resistant HDPE or glass containers.

Label: Explicitly mark as "Hazardous Waste - Halogenated."
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Hazard Profile & Classification
Before disposal, the waste generator must validate the chemical's hazard profile to ensure

compatibility with storage containers and other waste.[1]

Table 1: GHS Classification & Safety Data

Parameter Specification Operational Implication

Chemical Name 2-(4-Chlorophenyl)thiazole
Primary identifier for waste

tags.

CAS Number 27149-26-4
Required for regulatory

tracking (EPA/RCRA).[1]

Molecular Formula C₉H₆ClNS
Chlorine content necessitates

halogenated stream.[1]

Hazard Class Irritant / Aquatic Toxicity
Handle with nitrile gloves and

eye protection.[1]

Signal Word WARNING
Indicates moderate risk;

standard PPE required.[1]

Hazard Statements
H315 (Skin Irrit.), H319 (Eye

Irrit.), H412 (Aquatic Chronic)

Do not release to environment.

Toxic to aquatic life.[1]

Reactivity
Incompatible with Strong

Oxidizers

Do NOT mix with nitric acid or

peroxides.[1]

Scientific Insight: The thiazole ring is aromatic and relatively stable.[1] Incomplete combustion

can lead to the formation of toxic breakdown products.[1] Therefore, simple open burning or

low-temperature incineration is insufficient.[1]
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Waste Segregation Workflow (Decision Logic)
Proper segregation is the single most critical step in laboratory waste management.[1] Mixing

halogenated compounds with non-halogenated solvents significantly increases disposal costs

and can damage incineration infrastructure.[1]

Figure 1: Waste Stream Decision Tree
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Waste Generation:
2-(4-Chlorophenyl)thiazole

Is the waste Solid or Liquid?

Liquid Solution

Dissolved

Solid / Pure Substance

Pure/Debris

Is it dissolved in
Halogenated Solvent (e.g., DCM)?

STREAM A:
Halogenated Organic Waste

Yes (DCM, Chloroform) No (Ethanol/DMSO)*
*Preferred path for Chlorinated solutes

CRITICAL: Even if dissolved in non-halogenated solvent,
the presence of Cl-phenyl group often defaults

the mixture to Halogenated Stream depending on concentration.

STREAM B:
Non-Halogenated Organic Waste

(ONLY if solvent is non-halo)

STREAM C:
Solid Hazardous Waste

(Trace Contaminated Debris)

Click to download full resolution via product page

Caption: Decision logic for segregating 2-(4-Chlorophenyl)thiazole. Note that due to the

chlorine atom on the phenyl ring, the safest default for liquid mixtures is the Halogenated

stream to ensure proper scrubbing during incineration.[1]
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Detailed Disposal Protocol
This protocol is designed to be self-validating. If you cannot check off a step, stop and consult

your EHS officer.

Phase 1: Collection & Containerization
Select Container: Use a high-density polyethylene (HDPE) or amber glass container.[1]

Why: Chlorinated compounds can degrade certain plastics over time; HDPE and glass

offer superior chemical resistance.[1]

Verify Compatibility: Ensure the container is free of oxidizing agents (e.g., Nitric Acid,

Peroxides).[1]

Mechanism:[1][3][4] Thiazoles can react exothermically with strong oxidizers, leading to

container pressurization or rupture.[1]

Transfer: Pour waste using a funnel to prevent spillage. Leave at least 10% headspace in the

container to allow for thermal expansion.[1]

Phase 2: Labeling & Documentation
Tagging: Attach a hazardous waste tag before the first drop of waste enters the container.[1]

[4]

Specific Nomenclature:

Chemical Name: Write "2-(4-Chlorophenyl)thiazole" clearly. Do not use abbreviations

like "CPT".

Constituents: If in solution, list the solvent (e.g., "Dichloromethane 90%, 2-(4-
Chlorophenyl)thiazole 10%").

Hazard Check: Check "Toxic" and "Irritant".[1][5]

Phase 3: Storage & Handoff
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Secondary Containment: Store the waste container in a secondary tray (polypropylene)

capable of holding 110% of the container's volume.

Time Limit: Do not accumulate waste for more than 90 days (standard RCRA compliance in

US; check local EU/Asia regulations).

Disposal Method: The waste must be sent to a High-Temperature Incinerator equipped with

acid gas scrubbers.[1]

Scientific Rationale: Combustion of this molecule releases Hydrogen Chloride (HCl) and

Sulfur Oxides (SOₓ).[1] Standard kilns may be damaged by the acid gas, and

environmental regulations require these gases to be scrubbed (neutralized) before

release.[1]

Emergency Spill Procedures
In the event of a spill, immediate containment is necessary to prevent aquatic contamination.[1]

Figure 2: Spill Response Workflow

1. Assess Volume & Risk
(>100mL? Fume Hood?)

2. Don PPE
(Nitrile Gloves, Goggles, Lab Coat)

3. Containment
Use Absorbent Pads/Vermiculite

4. Collection
Scoop into sealable bag/jar

5. Label as
'Hazardous Debris'

Click to download full resolution via product page

Caption: Immediate operational workflow for minor laboratory spills (<500mL). For larger spills,

evacuate and contact EHS immediately.

Cleanup Protocol:

Absorb: Use vermiculite, sand, or commercial spill pads.[1] Do not use combustible materials

like sawdust if strong oxidizers are present nearby.[1]

Clean Surface: Wipe the area with a soap and water solution after bulk removal.[1]

Disposal of Debris: All contaminated gloves, pads, and towels must be disposed of as Solid

Hazardous Waste (Stream C in Figure 1), not regular trash.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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